Cas no 2137862-11-2 (3-Pyridinesulfinic acid, 2-chloro-)

• Product Name: 3-Pyridinesulfinic acid, 2-chloro-
• CAS No: 2137862-11-2
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• CID: 5844709
• PubChem ID: 21188396
• Update Time: 2025-07-01

3-Pyridinesulfinic acid, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfinic acid, 2-chloro-
• 2137862-11-2
• EN300-719872
• 2-chloropyridine-3-sulfinic acid

• Inchi： 1S/C5H4ClNO2S/c6-5-4(10(8)9)2-1-3-7-5/h1-3H,(H,8,9)
• InChI Key： BNNXZRWFNRHDGH-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1S(O)=O

Computed Properties

• Exact Mass: 176.9651272g/mol
• Monoisotopic Mass: 176.9651272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 427.6±55.0 °C(Predicted)
• pka: 0.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-Pyridinesulfinic acid, 2-chloro-

Exploring the Properties and Applications of 3-Pyridinesulfinic acid, 2-chloro- (CAS No. 2137862-11-2)

3-Pyridinesulfinic acid, 2-chloro- (CAS No. 2137862-11-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfinic acid derivative, featuring a chlorinated pyridine ring, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure combines the reactivity of both the sulfinic acid functional group and the chloropyridine moiety, making it valuable for constructing complex molecular architectures.

The compound's 2-chloro-3-pyridinesulfinic acid structure contributes to its distinctive chemical behavior. Researchers particularly value its ability to participate in various coupling reactions, which aligns with current trends in green chemistry and atom-efficient synthesis. As the pharmaceutical industry increasingly focuses on heterocyclic compounds for drug development, 3-Pyridinesulfinic acid, 2-chloro- has emerged as a promising building block for creating novel bioactive molecules.

Recent studies highlight the compound's potential in developing crop protection agents, responding to growing global concerns about food security and sustainable agriculture. The chloropyridine component enhances the biological activity of resulting compounds, while the sulfinic acid group offers convenient handles for further derivatization. This dual functionality makes CAS No. 2137862-11-2 particularly valuable in designing next-generation agrochemicals with improved environmental profiles.

In material science applications, 2-chloro-3-pyridinesulfinic acid demonstrates interesting properties for creating functional polymers and coordination complexes. The compound's ability to form stable complexes with transition metals has opened new possibilities in catalyst design, addressing industry demands for more efficient and selective catalytic systems. These applications align with current research priorities in renewable energy technologies and sustainable chemical processes.

The synthesis and handling of 3-Pyridinesulfinic acid, 2-chloro- require specialized knowledge due to the compound's specific reactivity profile. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting broader industry shifts toward greener chemistry practices. Researchers frequently search for information about safe handling procedures for pyridine derivatives and storage conditions for sulfinic acids, indicating the importance of proper technical guidance when working with this compound.

Analytical characterization of CAS No. 2137862-11-2 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. The compound's distinct spectral signatures facilitate quality control in production and research applications. Recent advancements in analytical technology have improved detection limits and accuracy for chlorinated pyridine compounds, supporting more rigorous characterization of this material and its derivatives.

Market demand for 3-Pyridinesulfinic acid, 2-chloro- has shown steady growth, particularly from pharmaceutical and agrochemical sectors. Suppliers emphasize the importance of consistent quality and reliable supply chains, as researchers increasingly incorporate this intermediate into their synthetic routes. The compound's commercial availability in various purity grades meets diverse research and production needs across different application areas.

Future research directions for 2-chloro-3-pyridinesulfinic acid may explore its potential in medicinal chemistry, particularly for targeting specific enzyme systems. The compound's structural features suggest possible applications in developing kinase inhibitors or other biologically active molecules. These possibilities align with current pharmaceutical industry trends toward personalized medicine and targeted therapies.

Environmental considerations for 3-Pyridinesulfinic acid, 2-chloro- have become increasingly important in regulatory contexts. While not classified as hazardous under standard protocols, proper waste management practices are essential when working with this compound. Researchers frequently inquire about biodegradation pathways for pyridine derivatives and environmental fate of sulfinic acids, reflecting growing ecological awareness in chemical research.

Innovative applications continue to emerge for CAS No. 2137862-11-2, particularly in specialized areas like electronic materials and advanced coatings. The compound's molecular structure offers interesting possibilities for creating materials with specific electronic or surface properties. These developments respond to industry needs for novel functional materials in electronics and energy storage applications.

As research into heterocyclic building blocks advances, 3-Pyridinesulfinic acid, 2-chloro- maintains its position as a valuable synthetic intermediate. Its combination of reactivity, stability, and derivatization potential makes it particularly useful for constructing complex molecular systems. The compound's versatility ensures its continued relevance across multiple chemistry-driven industries.

Quality standards for 2-chloro-3-pyridinesulfinic acid have become more stringent as applications become more sophisticated. Analytical methods development for this compound focuses on detecting even trace impurities that might affect downstream applications. This emphasis on purity reflects broader trends in fine chemical production and quality assurance practices.

The scientific literature contains numerous examples of 3-Pyridinesulfinic acid, 2-chloro- serving as a key intermediate in multi-step syntheses. Recent publications demonstrate its utility in creating diverse molecular architectures, from potential pharmaceuticals to advanced materials. These applications showcase the compound's importance in modern synthetic organic chemistry.

Looking ahead, 2137862-11-2 is poised to play a role in emerging areas like biocatalysis and flow chemistry. Researchers are exploring how this compound performs under continuous processing conditions and enzymatic transformations. These investigations align with industry movements toward more sustainable and efficient chemical manufacturing processes.

For researchers working with 3-Pyridinesulfinic acid, 2-chloro-, understanding its stability profile is crucial. The compound demonstrates good shelf life under proper storage conditions, though precautions against moisture and extreme temperatures are recommended. Such practical considerations frequently appear in researcher queries about handling sulfinic acid derivatives and storing chlorinated heterocycles.

The global market for specialized intermediates like 2-chloro-3-pyridinesulfinic acid continues to expand, driven by innovation across multiple industries. Suppliers are responding with improved production scales and packaging options to meet diverse customer needs. This commercial development supports broader accessibility of this valuable synthetic building block.